Cas no 645418-14-0 (Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

• Product Name: Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• CAS No: 645418-14-0
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 422802
• PubChem ID: 21897959
• Update Time: 2025-04-19

Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)-2-phenylacetamide
• SCHEMBL5248378
• 645418-14-0
• DTXSID20619678

• Inchi： 1S/C18H17N3O/c1-13-17(18(21-20-13)15-10-6-3-7-11-15)19-16(22)12-14-8-4-2-5-9-14/h2-11H,12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： NCVCIYLVHXMMDG-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC1=C(C)NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 291.13731
• Monoisotopic Mass: 291.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.78